Cas no 4289-97-8 (N-Formyl-L-valine)

N-Formyl-L-valine is a modified amino acid derivative where the amino group of L-valine is formylated. This compound is primarily utilized in peptide synthesis and biochemical research, serving as a protective group for the N-terminus of valine to prevent unwanted side reactions during coupling steps. Its key advantages include enhanced stability under acidic conditions and improved solubility in organic solvents, facilitating efficient solid-phase peptide synthesis. The formyl group can be selectively removed under mild conditions, making it a versatile intermediate in the production of complex peptides. N-Formyl-L-valine is also of interest in studies involving formylated peptides' biological roles, particularly in immune responses.

N-Formyl-L-valine structure

Product Name:N-Formyl-L-valine

CAS No:4289-97-8

MF:C₆H₁₁NO₃

MW:145.156441926956

MDL:MFCD00021029

CID:330548

PubChem ID:6950945

Update Time:2025-10-16

N-Formyl-L-valine Chemical and Physical Properties

Names and Identifiers

- N-Formyl-L-valine
- 2-formamido-3-methylbutanoic acid
- 4-TRIFLUOROMETHOXYPHENYL 4-BORONOBENZENESULFONAMIDE
- Formyl-Val-OH
- FOR-VAL-OH
- Fromyl-L-Valine
- L-Valine, N-formyl-
- (S)-2-(Formylamino)-3-methylbutyric acid
- 2-(N-formylamino)-3-methylbutanoic acid
- 2-formamido-3-methyl-butanoic acid
- 2-formamido-3-methyl-butyric acid
- 2-formylamino-3-methylbutyric acid
- FORMYL-L-VALINE
- FOR-VALINE
- N-Formyl-DL-valin
- N-Formyl-valin
- N-FORMYL-VALINE
- N-Formylvaline
- NSC 334343
- Formylvaline
- QBYYLBWFBPAOKU-YFKPBYRVSA-N
- N-Formylvaline #
- N-formyl-l-val
- (2S)-2-formamido-3-methylbutanoic acid
- Valine, N-formyl-
- For-Val-OH, AldrichCPR
- (S)-2-formamido-3-methylbutanoic acid
- V5921
- ST24048571
- F0129
- (2S)-2-(formylamino)-3-methylbutanoic acid
- N-alpha-Formyl-L-valine
- Q27460455
- CS-0201914
- For-L-Val-OH
- HY-W142131
- 4289-97-8
- A826056
- SCHEMBL1241894
- NS00048546
- D90634
- EN300-321251
- MFCD00021029
- AKOS015924217
- DA-53383
- MDL： MFCD00021029
- Inchi： 1S/C6H11NO3/c1-4(2)5(6(9)10)7-3-8/h3-5H,1-2H3,(H,7,8)(H,9,10)/t5-/m0/s1
- InChI Key： QBYYLBWFBPAOKU-YFKPBYRVSA-N
- SMILES： OC([C@H](C(C)C)NC=O)=O

Computed Properties

Exact Mass: 145.07393
Monoisotopic Mass: 145.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.5
Topological Polar Surface Area: 66.4

Experimental Properties

Color/Form: Uncertain
Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 152-153 ºC
Refractive Index: 12 ° (C=4, EtOH)
Solubility: Slightly soluble (22 g/l) (25 º C),
PSA: 66.4
LogP: 0.86840
Solubility: Uncertain

N-Formyl-L-valine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36
Safety Instruction： 24/25-26
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Formyl-L-valine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM308480-500g	N-Formyl-L-valine	4289-97-8	95%	500g	$598	2021-06-09
Apollo Scientific	OR963260-1g	N-Formyl-L-valine	4289-97-8	98+%	1g	£76.00	2025-02-20
Apollo Scientific	OR963260-5g	N-Formyl-L-valine	4289-97-8	98+%	5g	£156.00	2025-02-20
Apollo Scientific	OR963260-25g	N-Formyl-L-valine	4289-97-8	98+%	25g	£264.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X62995-250mg	N-Formyl-L-valine	4289-97-8	95%	250mg	¥148.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X62995-1g	N-Formyl-L-valine	4289-97-8	95%	1g	¥438.0	2023-09-05
abcr	AB136200-5 g	N-Formyl-L-valine; 98%	4289-97-8		5g	€115.90	2021-09-16
abcr	AB136200-25 g	N-Formyl-L-valine; 98%	4289-97-8		25g	€374.80	2021-09-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N862425-250mg	N-Formyl-L-valine	4289-97-8	95%	250mg	￥179.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N862425-1g	N-Formyl-L-valine	4289-97-8	95%	1g	￥549.00	2022-09-01

N-Formyl-L-valine Related Literature

1. Asymmetric reduction of imines with trichlorosilane catalyzed by valine-derived formamide immobilized onto magnetic nano-Fe3O4

Xin Ge,Chao Qian,Xiaoming Ye,Xinzhi Chen RSC Adv. 2015 5 65402
2. New methods in peptide synthesis. Part III. Protection of carboxyl group

G. C. Stelakatos,A. Paganou,L. Zervas J. Chem. Soc. C 1966 1191
3. Polypeptides. Part XIII. The use of β-methylthioethyl esters for the protection of carboxyl groups in peptide synthesis

M. Joaquina S. A. Amaral,G. C. Barrett,H. N. Rydon,J. E. Willett J. Chem. Soc. C 1966 807
4. Structures and biological activities of cycloheptamycins A and B

Zhengyi Qian,Janine Antosch,Jutta Wiese,Johannes F. Imhoff,Hans-Peter Fiedler,Alexander P?thig,Tobias A. M. Gulder Org. Biomol. Chem. 2019 17 6595
5. Chapter 14. Biological chemistry. Part (i) Peptides and proteins

P. M. Hardy Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1976 73 339